C-DIM12

• Molecular Formula: C23H17ClN2
• Molecular Weight: 356.8 g/mol
• InChI: InChI=1S/C23H17ClN2/c24-16-11-9-15(10-12-16)23(19-13-25-21-7-3-1-5-17(19)21)20-14-26-22-8-4-2-6-18(20)22/h1-14,23,25-26H
• InChIKey: LTLRXTDMXOFBDW-UHFFFAOYSA-N

C-DIM12: Selective Nurr1 Agonist

C-DIM12 [1,1-bis(3′-indolyl)-1-(p-chlorophenyl)methane; CAS 178946-89-9] is a synthetic, para-phenyl-substituted diindolylmethane (C-DIM) analog that functions as an orally bioavailable and selective activator of the orphan nuclear receptor Nurr1 (NR4A2) . Unlike the parent phytochemical 3,3′-diindolylmethane (DIM), which exhibits polypharmacology across NR4A family members, C-DIM12 was identified through systematic structure-activity relationship (SAR) analysis of 23 C-DIM analogs and demonstrates selective activation of Nurr1 without activating the closely related receptors Nur77 (NR4A1), Nor1 (NR4A3), or the retinoid X receptor (RXR) in parallel luciferase reporter assays . C-DIM12 has been characterized in both cancer biology (bladder, pancreatic) and neuroscience (Parkinson's disease, neuroinflammation) contexts, with documented pharmacokinetic parameters in mouse and dog models .

Selectivity Profile

Selective Nurr1 (NR4A2) activation without cross-activating Nur77, Nor1, or RXR

Oral Dosing Support

Reported oral bioavailability and brain penetration in rodent models

Mechanism

Distinct coactivator-domain interaction; does not bind the canonical LBD

• [1] Inamoto T, Papineni S, Chintharlapalli S, Cho SD, Safe S, Kamat AM. 1,1-Bis(3′-indolyl)-1-(p-chlorophenyl)methane activates the orphan nuclear receptor Nurr1 and inhibits bladder cancer growth. Mol Cancer Ther. 2008;7(12):3825-3833. doi:10.1158/1535-7163.MCT-08-0730 View Source
• [2] Li X, Lee SO, Safe S. Structure-dependent activation of NR4A2 (Nurr1) by 1,1-bis(3′-indolyl)-1-(aromatic)methane analogs in pancreatic cancer cells. Biochem Pharmacol. 2012;83(10):1445-1455. doi:10.1016/j.bcp.2012.02.021 View Source
• [3] Rocha SM, Berry BJ, Kuhn NJ, Smith AR, Gustafson DL, Tjalkens RB. Comparative safety, pharmacokinetics, and off-target assessment of 1,1-bis(3′-indolyl)-1-(p-chlorophenyl) methane in mouse and dog: implications for therapeutic development. Toxicol Res (Camb). 2024;13(2):tfae059. doi:10.1093/toxres/tfae059 View Source

C-DIM12 Irreplaceability

Compounds within the C-DIM chemotype and the broader Nurr1 ligand space are not functionally interchangeable. Para-phenyl substitution on the diindolylmethane scaffold profoundly affects NR4A receptor subtype selectivity: C-DIM12 (p-chloro) selectively activates Nurr1, whereas the p-methoxy analog C-DIM5 activates both Nurr1 and Nur77, and the unsubstituted phenyl analog C-DIM7 exhibits intermediate selectivity . Substitution also dictates oral pharmacokinetics, with bioavailability spanning a 7-fold range from 6% (C-DIM8, p-hydroxy) to 42% (C-DIM12) in mice . Furthermore, structurally distinct Nurr1 ligands engage different molecular mechanisms: the aminoquinoline amodiaquine directly binds the Nurr1 ligand-binding domain (LBD) and blocks p65 nuclear translocation, whereas C-DIM12 does not bind the LBD, instead acting through a distinct coactivator-domain interaction to increase Nurr1 nuclear localization and protein expression . These fundamental differences in selectivity, pharmacokinetics, and mechanism of action preclude the assumption that any Nurr1-targeting compound can substitute for C-DIM12 without altering experimental outcomes.

! C-DIM analogs (C-DIM5, C-DIM8) differ in NR4A subtype selectivity and may confound Nurr1-specific interpretation.

! Structurally distinct Nurr1 ligands (amodiaquine, 5-CNA) engage different molecular mechanisms; experimental outcomes may not transfer.

! Para-substituent affects oral pharmacokinetics; bioavailability varies across analogs, limiting direct substitution in in vivo protocols.

• [1] Li X, Lee SO, Safe S. Structure-dependent activation of NR4A2 (Nurr1) by 1,1-bis(3′-indolyl)-1-(aromatic)methane analogs in pancreatic cancer cells. Biochem Pharmacol. 2012;83(10):1445-1455. doi:10.1016/j.bcp.2012.02.021 View Source
• [2] De Miranda BR, Miller JA, Hansen RJ, Lunghofer PJ, Safe S, Gustafson DL, Colagiovanni D, Tjalkens RB. Neuroprotective efficacy and pharmacokinetic behavior of novel anti-inflammatory para-phenyl substituted diindolylmethanes in a mouse model of Parkinson's disease. J Pharmacol Exp Ther. 2013;345(1):125-138. doi:10.1124/jpet.112.201558 View Source
• [3] Nakanishi R, Hiranuma M, Kato S, Ishisaka M, Kitajima Y, Kume T. Structurally distinct Nurr1 ligands exhibit different pharmacological characteristics in regulating inflammatory responses of microglial BV-2 cells. Biol Pharm Bull. 2024;47(11):1937-1945. doi:10.1248/bpb.b24-00644 View Source

C-DIM12 Differentiation Evidence

Nurr1 Selectivity vs. C-DIM5

C-DIM12 activates Nurr1 (NR4A2) in GAL4-Nurr1/UASx5-luciferase transactivation assays without activating the closely related NR4A family members Nur77 (NR4A1), Nor1 (NR4A3), or the retinoid X receptor (RXR) in parallel luciferase reporter assays . In contrast, the p-methoxy-substituted analog C-DIM5 activates both Nurr1 and Nur77, demonstrating broader NR4A family activity . This selectivity is a direct consequence of para-substituent chemistry: among 23 C-DIM analogs tested in pancreatic cancer cells, only specific para-substituted phenyl groups conferred Nurr1-selective activation, with the p-chloro analog (C-DIM12) showing a distinct selectivity profile compared to p-methoxy (C-DIM5) and other halogen-substituted variants .

Nurr1 Selectivity vs. C-DIM5

Head-to-head

C-DIM12: Nurr1-selective; C-DIM5: Nurr1/Nur77 dual activator

Defines target-specific tool compound context

Parallel luciferase reporter assays; 23 C-DIM analogs profiled

Evidence Dimension	NR4A receptor subtype selectivity in parallel luciferase reporter assays
Target Compound Data	C-DIM12 activates Nurr1; does not activate Nur77, Nor1, or RXR in parallel luciferase assays
Comparator Or Baseline	C-DIM5 activates both Nurr1 and Nur77 in parallel luciferase assays; C-DIM7 (unsubstituted phenyl) activates Nurr1 with reduced selectivity
Quantified Difference	Qualitative difference in activation pattern: C-DIM12 = Nurr1-selective; C-DIM5 = Nurr1/Nur77 dual activator
Conditions	GAL4-Nurr1, GAL4-Nur77, GAL4-Nor1, and GAL4-RXR chimeric receptor luciferase reporter assays in transfected mammalian cells

Why This Matters

Investigators studying Nurr1-specific functions cannot use C-DIM5 as a substitute because its dual Nurr1/Nur77 activity confounds target-specific interpretation; C-DIM12 is the only commercially available C-DIM analog with demonstrated selectivity for Nurr1 over Nur77, Nor1, and RXR.

• [1] Inamoto T, Papineni S, Chintharlapalli S, Cho SD, Safe S, Kamat AM. 1,1-Bis(3′-indolyl)-1-(p-chlorophenyl)methane activates the orphan nuclear receptor Nurr1 and inhibits bladder cancer growth. Mol Cancer Ther. 2008;7(12):3825-3833. doi:10.1158/1535-7163.MCT-08-0730 View Source
• [2] Li X, Lee SO, Safe S. Structure-dependent activation of NR4A2 (Nurr1) by 1,1-bis(3′-indolyl)-1-(aromatic)methane analogs in pancreatic cancer cells. Biochem Pharmacol. 2012;83(10):1445-1455. doi:10.1016/j.bcp.2012.02.021 View Source

Oral Bioavailability Advantage Over C-DIM8

In a head-to-head pharmacokinetic study of four para-phenyl-substituted C-DIM analogs administered orally (10 mg/kg) and intravenously (1 mg/kg) to C57Bl/6 mice, C-DIM12 exhibited the most favorable pharmacokinetic profile. Oral bioavailability ranged from 6% (C-DIM8, p-hydroxyphenyl) to 42% (C-DIM12), a 7-fold difference driven by the para-substituent . C-DIM12 achieved the highest oral AUC₀→₇₂₀ min (115,891 ng/ml×min) among all compounds tested, compared to C-DIM5 (14,828), C-DIM7 (29,577), and C-DIM8 (5,151 ng/ml×min) . The intravenous clearance of C-DIM12 (36.5 ml/min×kg) was substantially lower than C-DIM5 (261), C-DIM7 (103), and C-DIM8 (109 ml/min×kg), indicating slower systemic elimination . Oral Cmax and AUC values for C-DIM12 exceeded those of C-DIM8 by approximately 22-fold and 22-fold, respectively .

Oral Bioavailability vs. C-DIM8

Head-to-head

C-DIM12 F = 42%; AUC ~22.5× higher than C-DIM8

Supports exposure-model interpretation

Mouse PK; 10 mg/kg oral; 7-fold F range across analogs

Evidence Dimension	Oral pharmacokinetic parameters in C57Bl/6 mice (10 mg/kg oral dose)
Target Compound Data	C-DIM12: F = 42%; AUC₀→₇₂₀ oral = 115,891 ng/ml×min; CL(area)/kg = 36.5 ml/min×kg; t₁/₂λ = 133 min (IV), 110 min (oral)
Comparator Or Baseline	C-DIM5: F = 39%, AUC oral = 14,828, CL = 261; C-DIM7: F = 30%, AUC oral = 29,577, CL = 103; C-DIM8: F = 6%, AUC oral = 5,151, CL = 109
Quantified Difference	C-DIM12 oral AUC 7.8-fold higher than C-DIM5, 3.9-fold higher than C-DIM7, 22.5-fold higher than C-DIM8; clearance 7.2-fold lower than C-DIM5
Conditions	C57Bl/6 mice; oral gavage 10 mg/kg in corn oil; intravenous 1 mg/kg; plasma analyzed by LC-MS/MS; N = 3-4 per time point

Why This Matters

For in vivo studies requiring oral dosing, C-DIM8 and C-DIM7 are inferior choices due to low systemic exposure; C-DIM12 provides the highest and most sustained plasma concentrations, enabling robust pharmacodynamic assessments at lower or less frequent doses.

• [1] De Miranda BR, Miller JA, Hansen RJ, Lunghofer PJ, Safe S, Gustafson DL, Colagiovanni D, Tjalkens RB. Neuroprotective efficacy and pharmacokinetic behavior of novel anti-inflammatory para-phenyl substituted diindolylmethanes in a mouse model of Parkinson's disease. J Pharmacol Exp Ther. 2013;345(1):125-138. doi:10.1124/jpet.112.201558 View Source

Brain-to-Plasma Concentration Advantage

Pharmacokinetic analysis of C-DIM12 following oral administration (25 mg/kg) to C57BL/6 mice demonstrated preferential partitioning into brain tissue. C-DIM12 reached a Cmax at 4 hours of 1120.0 ± 404.7 ng/ml in plasma and 3622.5 ± 1430.8 ng/g in brain, representing an approximately 3.2-fold higher concentration in brain versus plasma . The elimination half-life was comparable between compartments: 249 ± 23 minutes in plasma and 264 ± 17 minutes in brain, indicating sustained CNS exposure . An independent study confirmed that approximately three times more C-DIM12 concentrates in brain than in plasma, measured by LC-MS/MS . This favorable brain-to-plasma ratio is consistent across doses and contrasts with many CNS-targeted small molecules that exhibit brain-to-plasma ratios below unity .

Brain-to-Plasma Ratio

Reported

Brain Cmax ~3.2× higher than plasma (25 mg/kg oral)

Supports CNS target-engagement context

Mouse; sustained brain levels; t½ ≈ 4.3 h in both compartments

Evidence Dimension	Brain-to-plasma concentration ratio at Cmax following oral administration in mice
Target Compound Data	C-DIM12: brain Cmax = 3622.5 ± 1430.8 ng/g; plasma Cmax = 1120.0 ± 404.7 ng/ml; brain:plasma ratio ≈ 3.2:1 at 4 h post-dose
Comparator Or Baseline	Typical CNS small-molecule drugs often exhibit brain:plasma ratios ≤ 1.0; direct comparator C-DIM brain PK data for C-DIM5/C-DIM8 are available but brain:plasma ratios for these analogs were not reported in the same detail
Quantified Difference	C-DIM12 brain concentration exceeds plasma concentration by approximately 3.2-fold at Cmax
Conditions	Male C57BL/6 mice (27-30 g); oral gavage 25 mg/kg in corn oil; brain (midbrain) and plasma collected at 0, 0.5, 1, 2, 4, 8, 24 h post-dose; quantification by LC-MS/MS; N = 4 per time point

Why This Matters

For neuroscience and neuroinflammation research, C-DIM12's preferential brain accumulation reduces the oral dose required to achieve therapeutically relevant CNS concentrations, minimizing systemic exposure and potential peripheral off-target effects.

• [1] Hammond SL, Popichak KA, Li X, Hunt LG, Richman EH, Damale PU, Chong EKP, Backos DS, Safe S, Tjalkens RB. The Nurr1 ligand, 1,1-bis(3′-indolyl)-1-(p-chlorophenyl)methane, modulates glial reactivity and is neuroprotective in MPTP-induced parkinsonism. J Pharmacol Exp Ther. 2018;365(3):636-651. doi:10.1124/jpet.117.246389 View Source
• [2] De Miranda BR, Miller JA, Hansen RJ, Lunghofer PJ, Safe S, Gustafson DL, Colagiovanni D, Tjalkens RB. Neuroprotective efficacy and pharmacokinetic behavior of novel anti-inflammatory para-phenyl substituted diindolylmethanes in a mouse model of Parkinson's disease. J Pharmacol Exp Ther. 2013;345(1):125-138. doi:10.1124/jpet.112.201558 View Source

Mechanistic Distinction from Amodiaquine and 5-CNA

A 2024 comparative study of three structurally distinct Nurr1 ligands in BV-2 microglial cells revealed divergent pharmacological properties . C-DIM12 significantly increased nuclear localization of Nurr1 and transiently upregulated Nurr1 protein expression, whereas amodiaquine (a 4-aminoquinoline) and 5-chloronaphthalen-1-amine (5-CNA) had no effect on these parameters . Conversely, LPS-induced nuclear translocation of the NF-κB p65 subunit was prevented only by amodiaquine, and LPS-induced upregulation of IL-6 mRNA and iNOS mRNA was significantly inhibited only by 5-CNA . Notably, C-DIM12 does not directly bind the Nurr1 ligand-binding domain (LBD), as demonstrated by protein NMR structural footprinting, whereas amodiaquine and chloroquine do bind the LBD . Instead, computational modeling indicates C-DIM12 binds with high affinity to the coactivator domain of human Nurr1 . All three compounds inhibited LPS-induced IL-1β and TNFα mRNA upregulation, confirming that distinct molecular mechanisms converge on overlapping anti-inflammatory endpoints .

Mechanism vs. Amodiaquine/5-CNA

Head-to-head

C-DIM12: Nurr1 nuclear enrichment, no p65 blockade; distinct from LBD binders

Mechanism-dependent assay selection context

BV-2 microglia; coactivator-domain interaction, not LBD binding

Evidence Dimension	Nurr1 activation mechanism and downstream anti-inflammatory gene expression profile in BV-2 microglial cells
Target Compound Data	C-DIM12: increases Nurr1 nuclear localization (↑); transiently upregulates Nurr1 protein (↑); does not prevent p65 nuclear translocation (no effect); does not directly bind Nurr1 LBD; inhibits IL-1β and TNFα mRNA
Comparator Or Baseline	Amodiaquine: no effect on Nurr1 nuclear localization or protein expression; prevents p65 nuclear translocation (yes); binds Nurr1 LBD (yes). 5-CNA: no effect on Nurr1 localization/expression; inhibits IL-6 and iNOS mRNA (unique); does not prevent p65 translocation
Quantified Difference	Qualitatively distinct mechanism: C-DIM12 enhances Nurr1 expression and nuclear presence; amodiaquine blocks NF-κB p65 translocation; 5-CNA selectively inhibits IL-6/iNOS transcription. All three inhibit IL-1β and TNFα.
Conditions	BV-2 mouse microglial cell line; LPS (100 ng/ml) stimulation; C-DIM12, amodiaquine, and 5-CNA tested; mRNA quantified by qPCR; Nurr1 localization by immunofluorescence; p65 translocation by nuclear/cytoplasmic fractionation

Why This Matters

A researcher selecting a Nurr1 ligand must match the compound's mechanism to the experimental question: C-DIM12 is appropriate for studies requiring Nurr1 upregulation and nuclear enrichment; amodiaquine is appropriate for direct NF-κB p65 blockade. These compounds are not functionally interchangeable and will produce different gene expression signatures.

• [1] Nakanishi R, Hiranuma M, Kato S, Ishisaka M, Kitajima Y, Kume T. Structurally distinct Nurr1 ligands exhibit different pharmacological characteristics in regulating inflammatory responses of microglial BV-2 cells. Biol Pharm Bull. 2024;47(11):1937-1945. doi:10.1248/bpb.b24-00644 View Source
• [2] Munoz-Tello P, Lin Y, Bhaumik P, Zhang Y, Kossiakoff A, Safe S, Moellering RE. Assessment of NR4A ligands that directly bind and modulate the orphan nuclear receptor Nurr1. BioRxiv. 2020. doi:10.1101/2020.05.25.114595 View Source
• [3] Hammond SL, Popichak KA, Li X, Hunt LG, Richman EH, Damale PU, Chong EKP, Backos DS, Safe S, Tjalkens RB. The Nurr1 ligand, 1,1-bis(3′-indolyl)-1-(p-chlorophenyl)methane, modulates glial reactivity and is neuroprotective in MPTP-induced parkinsonism. J Pharmacol Exp Ther. 2018;365(3):636-651. doi:10.1124/jpet.117.246389 View Source

Neuroprotection Superiority in Parkinson's Model

In transgenic NF-κB/EGFP reporter mice exposed to MPTP and probenecid (MPTPp) for 7 days followed by daily oral gavage (50 mg/kg) with C-DIM5, C-DIM8, or C-DIM12 for an additional 7 days, all three compounds conferred significant protection against progressive loss of dopaminergic neurons in the substantia nigra pars compacta (SNpc). However, C-DIM12 demonstrated the greatest neuroprotective activity among the three analogs tested, as determined by stereological counting of tyrosine hydroxylase-positive (TH+) neurons and quantification of striatal TH immunostaining intensity . C-DIM12 was also the most potent compound in suppressing activation of microglia (IBA-1+ cells) and astrocytes (GFAP+ cells), reducing expression of pro-inflammatory cytokines and chemokines in qPCR array studies, and in reducing NF-κB/EGFP reporter expression in the substantia nigra . C-DIM12 uniquely prevented nuclear export of Nurr1 in dopaminergic neurons and enhanced expression of the Nurr1-regulated proteins tyrosine hydroxylase (TH) and dopamine transporter (DAT), effects not observed to the same extent with C-DIM5 or C-DIM8 .

Neuroprotection in MPTP Model

Head-to-head

Rank-order: C-DIM12 > C-DIM5 > C-DIM8 in TH+ neuron preservation

Supports model-response endpoint interpretation

MPTPp mouse model; 50 mg/kg/day oral; glial suppression confirmed

Evidence Dimension	In vivo neuroprotective efficacy and glial suppression in the MPTPp mouse model of Parkinson's disease
Target Compound Data	C-DIM12 (50 mg/kg/day oral): greatest neuroprotective activity (TH+ neuron preservation); most potent suppression of microglial (IBA-1) and astrocyte (GFAP) activation; strongest reduction of NF-κB/EGFP reporter expression; prevents Nurr1 nuclear export; enhances TH and DAT protein expression
Comparator Or Baseline	C-DIM5 (50 mg/kg/day oral): significant but lesser neuroprotection; moderate glial suppression. C-DIM8 (50 mg/kg/day oral): significant but weakest neuroprotection among the three; least glial suppression
Quantified Difference	Rank-order potency: C-DIM12 > C-DIM5 > C-DIM8 for neuroprotection (TH+ neuron count preservation), glial suppression (GFAP and IBA-1 cell counts), NF-κB pathway inhibition (EGFP reporter intensity), and cytokine/chemokine mRNA suppression (qPCR array). Precise fold-differences are reported in figures but rank-order is consistent across all endpoints.
Conditions	Transgenic NF-κB/EGFP reporter mice (C57Bl/6 background); MPTP (25 mg/kg) + probenecid (250 mg/kg) twice weekly for 14 days; C-DIM compounds administered daily by oral gavage at 50 mg/kg in corn oil starting day 7; endpoints assessed at day 14

Why This Matters

For in vivo Parkinson's disease or neuroinflammation studies, C-DIM12 is the preferred C-DIM analog based on superior multi-endpoint efficacy; selecting C-DIM5 or C-DIM8 would require higher doses or may fail to reproduce C-DIM12's level of neuroprotection and glial suppression.

• [1] De Miranda BR, Popichak KA, Hammond SL, Miller JA, Safe S, Tjalkens RB. Novel para-phenyl substituted diindolylmethanes protect against MPTP neurotoxicity and suppress glial activation in a mouse model of Parkinson's disease. Toxicol Sci. 2015;143(2):360-373. doi:10.1093/toxsci/kfu236 View Source

Bladder Tumor Suppression in Xenograft Model

In an orthotopic nude mouse model of human bladder cancer using Ku7 cells, oral administration of C-DIM12 suppressed tumor growth by 44% at 12.5 mg/kg and by 59% at 25 mg/kg . The anti-tumor effect was shown to be Nurr1-dependent, as siRNA-mediated knockdown of Nurr1 in 253J B-V bladder cancer cells attenuated ligand-dependent activation of Nurr1 and abrogated PARP cleavage (a marker of apoptosis) . In vitro, C-DIM12 inhibited proliferation of Ku7 and 253J B-V bladder cancer cells in a dose-dependent manner at concentrations of 2.5-10 µM and induced apoptosis in a Nurr1-dependent fashion . This dual in vitro/in vivo efficacy profile establishes C-DIM12 as a validated tool compound for studying Nurr1-dependent tumor suppression in urothelial carcinoma, with defined dose-response relationships that facilitate experimental replication.

Bladder Tumor Model Response

Reported

Tumor growth inhibition: 44% (12.5 mg/kg), 59% (25 mg/kg)

Supports tumor model endpoint review

Orthotopic Ku7 xenograft; Nurr1-dependent apoptosis reported

Evidence Dimension	Dose-dependent tumor growth inhibition in orthotopic bladder cancer xenograft model
Target Compound Data	C-DIM12: 44% tumor growth inhibition at 12.5 mg/kg; 59% tumor growth inhibition at 25 mg/kg (oral administration)
Comparator Or Baseline	Vehicle control (corn oil); no direct head-to-head comparator C-DIM analog tested in the same orthotopic bladder cancer model
Quantified Difference	Dose-dependent tumor suppression: 44% (12.5 mg/kg) and 59% (25 mg/kg) relative to vehicle control
Conditions	Orthotopic nude mouse model; Ku7 human bladder cancer cells implanted into bladder wall; C-DIM12 administered orally; tumor volume measured at study endpoint; N = 8-10 per group

Why This Matters

This dose-response dataset provides a validated starting point for investigators designing bladder cancer efficacy studies with C-DIM12, with defined effect sizes at two dose levels that can guide power calculations and experimental design.

• [1] Inamoto T, Papineni S, Chintharlapalli S, Cho SD, Safe S, Kamat AM. 1,1-Bis(3′-indolyl)-1-(p-chlorophenyl)methane activates the orphan nuclear receptor Nurr1 and inhibits bladder cancer growth. Mol Cancer Ther. 2008;7(12):3825-3833. doi:10.1158/1535-7163.MCT-08-0730 View Source

C-DIM12: High-Impact Applications

Nurr1-Specific Transcription Studies

C-DIM12 is the C-DIM analog of choice for experiments requiring selective pharmacological activation of Nurr1 without concurrent activation of Nur77 (NR4A1), Nor1 (NR4A3), or RXR. This selectivity, demonstrated in parallel luciferase reporter assays , is critical for transcriptional reporter studies, ChIP-seq experiments, and RNA-seq profiling where off-target NR4A family activation by C-DIM5 or other dual-acting analogs would confound interpretation of Nurr1-specific target gene regulation. Recommended working concentrations for in vitro Nurr1 activation are 2.5-10 µM in bladder cancer cells and 10 µM in microglial BV-2 cells and primary astrocytes .

Oral Dosing for CNS Disease Models

For rodent models of Parkinson's disease, neuroinflammation, or other CNS disorders requiring sustained brain exposure after oral dosing, C-DIM12 is the optimal C-DIM analog based on its 42% oral bioavailability , approximately 3.2-fold brain-to-plasma concentration ratio , and superior efficacy in preserving dopaminergic neurons and suppressing glial activation in the MPTPp model compared to C-DIM5 and C-DIM8 . Effective oral doses in mice range from 25 mg/kg/day (pharmacodynamic and PK studies) to 50 mg/kg/day (neuroprotection efficacy studies) , with the 50 mg/kg dose demonstrating the most robust neuroprotection.

Nurr1 Coactivator-Domain Interactions

C-DIM12 occupies a unique mechanistic niche among Nurr1 ligands: it does not bind the canonical ligand-binding domain (LBD) but instead interacts with the coactivator domain of human Nurr1 as shown by computational docking , resulting in increased Nurr1 nuclear localization and transient upregulation of Nurr1 protein expression . This contrasts with LBD-binding ligands like amodiaquine and chloroquine . Investigators studying allosteric regulation of Nurr1, coactivator recruitment, or the structural basis of ligand-independent versus ligand-dependent Nurr1 activation should select C-DIM12 as the prototypical non-LBD Nurr1 activator.

Bladder Cancer: Nurr1-Dependent Apoptosis

C-DIM12 is the first and most extensively validated Nurr1-activating compound for bladder cancer research, with demonstrated Nurr1-dependent apoptosis induction in Ku7 and 253J B-V cells (2.5-10 µM), dose-dependent orthotopic tumor growth suppression (44-59% at 12.5-25 mg/kg), and a defined mechanism involving TRAIL induction and PARP cleavage . For pancreatic cancer research, C-DIM12 has additionally been shown to disrupt gemcitabine-induced cytoprotective autophagy through the NURR1-ATG7/ATG12 axis, suggesting utility in chemoresistance studies . While C-DIM12's activity in these cancer types is context-dependent (acting as an antagonist in some cell lines), its well-characterized pharmacology makes it the preferred starting point for NR4A2-targeted oncology studies.

Application

Selection Property

Validation Focus

Nurr1-specific transcription studies

NR4A subtype selectivity profile

Reporter assay with Nur77/Nor1/RXR controls

CNS disease model studies (oral dosing)

Brain penetration and oral PK profile

Brain:plasma ratio and neuroinflammation endpoints

Nurr1 coactivator-domain interaction research

Non-LBD mechanism (coactivator binding)

Nurr1 nuclear localization and protein expression

Bladder cancer cell-model studies

Nurr1-dependent apoptosis pathway

TRAIL induction and PARP cleavage endpoints

• [1] Li X, Lee SO, Safe S. Structure-dependent activation of NR4A2 (Nurr1) by 1,1-bis(3′-indolyl)-1-(aromatic)methane analogs in pancreatic cancer cells. Biochem Pharmacol. 2012;83(10):1445-1455. doi:10.1016/j.bcp.2012.02.021 View Source
• [2] Inamoto T, Papineni S, Chintharlapalli S, Cho SD, Safe S, Kamat AM. 1,1-Bis(3′-indolyl)-1-(p-chlorophenyl)methane activates the orphan nuclear receptor Nurr1 and inhibits bladder cancer growth. Mol Cancer Ther. 2008;7(12):3825-3833. doi:10.1158/1535-7163.MCT-08-0730 View Source
• [3] De Miranda BR, Popichak KA, Hammond SL, Jorgensen BA, Phillips AT, Safe S, Tjalkens RB. The Nurr1 activator 1,1-bis(3′-indolyl)-1-(p-chlorophenyl)methane blocks inflammatory gene expression in BV-2 microglial cells by inhibiting nuclear factor κB. Mol Pharmacol. 2015;87(6):1021-1034. doi:10.1124/mol.114.095398 View Source
• [4] De Miranda BR, Miller JA, Hansen RJ, Lunghofer PJ, Safe S, Gustafson DL, Colagiovanni D, Tjalkens RB. Neuroprotective efficacy and pharmacokinetic behavior of novel anti-inflammatory para-phenyl substituted diindolylmethanes in a mouse model of Parkinson's disease. J Pharmacol Exp Ther. 2013;345(1):125-138. doi:10.1124/jpet.112.201558 View Source
• [5] Hammond SL, Popichak KA, Li X, Hunt LG, Richman EH, Damale PU, Chong EKP, Backos DS, Safe S, Tjalkens RB. The Nurr1 ligand, 1,1-bis(3′-indolyl)-1-(p-chlorophenyl)methane, modulates glial reactivity and is neuroprotective in MPTP-induced parkinsonism. J Pharmacol Exp Ther. 2018;365(3):636-651. doi:10.1124/jpet.117.246389 View Source
• [6] De Miranda BR, Popichak KA, Hammond SL, Miller JA, Safe S, Tjalkens RB. Novel para-phenyl substituted diindolylmethanes protect against MPTP neurotoxicity and suppress glial activation in a mouse model of Parkinson's disease. Toxicol Sci. 2015;143(2):360-373. doi:10.1093/toxsci/kfu236 View Source
• [7] Munoz-Tello P, Lin Y, Bhaumik P, Zhang Y, Kossiakoff A, Safe S, Moellering RE. Assessment of NR4A ligands that directly bind and modulate the orphan nuclear receptor Nurr1. BioRxiv. 2020. doi:10.1101/2020.05.25.114595 View Source
• [8] Nakanishi R, Hiranuma M, Kato S, Ishisaka M, Kitajima Y, Kume T. Structurally distinct Nurr1 ligands exhibit different pharmacological characteristics in regulating inflammatory responses of microglial BV-2 cells. Biol Pharm Bull. 2024;47(11):1937-1945. doi:10.1248/bpb.b24-00644 View Source
• [9] Zarei M, Lal S, Parker SJ, Nevler A, Vaziri-Gohar A, Dukleska K, Yeo CJ, Brody JR, Winter JM. Nuclear receptor 4A2 (NR4A2/NURR1) regulates autophagy and chemoresistance in pancreatic ductal adenocarcinoma. Cancer Res Commun. 2021;1(2):79-93. doi:10.1158/2767-9764.CRC-21-0074 View Source